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Compound of Interest

Compound Name: Diprotin B

Cat. No.: B1670751 Get Quote

Introduction

Diprotin B (Val-Pro-Leu) is a tripeptide inhibitor of Dipeptidyl Peptidase IV (DPP-IV), a serine

protease that plays a crucial role in glucose metabolism by cleaving N-terminal dipeptides from

various substrates, including incretin hormones like Glucagon-Like Peptide-1 (GLP-1).[1][2][3]

By inhibiting DPP-IV, Diprotin B prevents the inactivation of GLP-1, thereby prolonging its

biological activity. Due to its specific inhibitory action, Diprotin B is a valuable tool in research

areas such as diabetes, immunology, and signal transduction.[4][5]

Proper preparation of stock solutions is critical for obtaining accurate and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of Diprotin B stock solutions.

Quantitative Data Summary
The key chemical and physical properties of Diprotin B are summarized in the table below for

easy reference.
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Property Value Reference

Molecular Formula C₁₆H₂₉N₃O₄ [1]

Molecular Weight 327.42 g/mol [1]

CAS Number 90614-49-6 [1]

Appearance White to off-white solid powder [1]

Solubility
• H₂O: ≥ 100 mg/mL (305.42

mM) • DMSO: Soluble
[1][2]

Powder Storage

• -20°C: 1 year • -80°C: 2

years (Store sealed, away from

moisture)

[1]

Stock Solution Storage

• -20°C: 1 month • -80°C: 6

months (Store in aliquots to

avoid repeated freeze-thaw

cycles)

[1][2]

Experimental Protocols
Materials and Equipment

Diprotin B powder

Sterile, nuclease-free water or anhydrous DMSO

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Pipettes and sterile, filter-barrier tips

(Optional) 0.22 µm syringe filter for sterile filtration

Safety Precautions
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Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds.

Handle the powder in a chemical fume hood or a ventilated enclosure to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Stock Solution Preparation Protocol
This protocol describes the preparation of a 10 mM Diprotin B stock solution. The formula can

be adjusted for different desired concentrations.

Calculation:

Use the following formula to determine the mass of Diprotin B required:

Mass (g) = Desired Concentration (mol/L) × Desired Volume (L) × Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM (0.01 M) stock solution: Mass (mg) = 0.01 mol/L × 0.001 L ×

327.42 g/mol × 1000 mg/g = 3.2742 mg

Step-by-Step Procedure:

Weighing: Carefully weigh out the calculated amount of Diprotin B powder using a

calibrated analytical balance.

Solvent Addition: Add the desired volume of the appropriate solvent (e.g., sterile water or

DMSO) to the vial containing the powder.

Dissolution: Close the vial tightly and vortex thoroughly until the powder is completely

dissolved.[2] Gentle warming to 37°C or sonication can be used to aid dissolution if

necessary.[2]

Sterile Filtration (for Aqueous Solutions): If preparing an aqueous stock solution for use in

cell culture, it is recommended to sterilize the solution by passing it through a 0.22 µm

syringe filter into a sterile tube.[1]
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Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile microcentrifuge tubes or cryovials.[1][2]

Storage: Label the aliquots clearly with the compound name, concentration, date, and

solvent. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][2]
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Caption: Workflow for preparing Diprotin B stock solution.

Mechanism of Action: DPP-IV Inhibition
Diprotin B exerts its effect by inhibiting the DPP-IV enzyme. This prevents the degradation of

incretins like GLP-1, which are crucial for regulating glucose homeostasis.[6]
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Caption: Diprotin B inhibits DPP-IV, increasing active GLP-1 levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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